Cas no 2225154-90-3 (2-Bromo-6-chloropyridine-4-boronic acid)

• Product Name: 2-Bromo-6-chloropyridine-4-boronic acid
• CAS No: 2225154-90-3
• MF: C₅H₄BBrClNO₂
• MW: 236.26
• CID: 5144575
• PubChem ID: 72216271
• Update Time: 2025-05-21

2-Bromo-6-chloropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloropyridine-4-boronic acid
• (2-Bromo-6-chloropyridin-4-yl)boronic acid
• CS-0109617
• AB80723
• D76887
• 2225154-90-3

• Inchi： 1S/C5H4BBrClNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2,10-11H
• InChI Key： ILGBMOAZESVMDW-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(Cl)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 234.92070g/mol
• Monoisotopic Mass: 234.92070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-Bromo-6-chloropyridine-4-boronic acid

Recent Advances in the Application of 2-Bromo-6-chloropyridine-4-boronic acid (CAS: 2225154-90-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-chloropyridine-4-boronic acid (CAS: 2225154-90-3) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various heterocyclic compounds, which are widely used in drug discovery and development. Its unique structural features, including the presence of both bromo and chloro substituents, make it an ideal candidate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis.

Recent studies have highlighted the role of 2-Bromo-6-chloropyridine-4-boronic acid in the development of novel kinase inhibitors. Kinases are a prominent target in oncology, and the ability to efficiently modify the pyridine core of this compound has enabled researchers to explore new chemical space for drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this boronic acid derivative in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its applications in small molecule drug discovery, 2-Bromo-6-chloropyridine-4-boronic acid has also been employed in the development of positron emission tomography (PET) radiotracers. The boronic acid moiety can be readily converted into a trifluoroborate group, which is stable and suitable for radiolabeling with fluorine-18. This approach was recently utilized in a study published in ACS Chemical Biology to develop a novel PET tracer for imaging tumor-associated macrophages, showcasing the compound's potential in diagnostic applications.

The synthetic versatility of 2-Bromo-6-chloropyridine-4-boronic acid is further exemplified by its use in metal-organic frameworks (MOFs) for drug delivery systems. Researchers have functionalized MOFs with this compound to create pH-responsive carriers that can release anticancer drugs specifically in tumor microenvironments. This innovative application was detailed in a 2023 Advanced Materials publication, highlighting the compound's role in advancing targeted therapy approaches.

Despite these promising developments, challenges remain in optimizing the stability and reactivity of 2-Bromo-6-chloropyridine-4-boronic acid for various applications. Recent computational studies have focused on understanding its electronic structure and reactivity patterns to guide more efficient synthetic strategies. These efforts, combined with ongoing experimental work, are expected to further expand the utility of this important building block in chemical biology and pharmaceutical research.